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Compound of Interest

Compound Name: 2-Hydroxy-n-methylacetamide

Cat. No.: B1583540 Get Quote

Introduction

2-Hydroxy-n-methylacetamide is a chemical compound with the formula C₃H₇NO₂. It is a

derivative of acetamide featuring both a hydroxyl and an N-methyl group. While its structural

features suggest potential for use in various chemical syntheses, a comprehensive review of

publicly available scientific literature and patent databases reveals a notable lack of

documented applications specifically within the field of materials science. This document

summarizes the available physicochemical data for 2-Hydroxy-n-methylacetamide and notes

the absence of established protocols for its use in material applications.

Physicochemical Properties
The known properties of 2-Hydroxy-n-methylacetamide are summarized in the table below.

This data is compiled from chemical supplier databases and public chemical information

repositories.[1][2]
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Property Value Source

Molecular Formula C₃H₇NO₂ PubChem[1]

Molecular Weight 89.09 g/mol PubChem[1]

CAS Number 5415-94-1 Sigma-Aldrich

Appearance Solid Sigma-Aldrich

Purity ≥95% - 97% AChemBlock, Sigma-Aldrich[2]

Storage Temperature 2-8°C, Sealed in dry conditions Sigma-Aldrich

IUPAC Name 2-hydroxy-N-methylacetamide PubChem[1]

SMILES CNC(=O)CO PubChem[1]

Applications in Materials Science: State of Research

Extensive searches of scientific databases and patent literature for applications of 2-Hydroxy-
n-methylacetamide in materials science did not yield any specific examples of its use as a

monomer for polymerization, a precursor for material synthesis, a solvent in material

processing, a component in hydrogel formation, a ligand for metal-organic frameworks (MOFs),

or in the synthesis of nanoparticles.

While related compounds such as N-methylacetamide have been used in the synthesis of other

chemical structures, and N-vinyl-N-methylacetamide has been explored in polymer chemistry,

there is no direct evidence of 2-Hydroxy-n-methylacetamide being utilized in similar

capacities.

Experimental Protocols

Due to the lack of documented applications in materials science, no established experimental

protocols for the use of 2-Hydroxy-n-methylacetamide in this field can be provided.

Logical Relationship Diagram

The following diagram illustrates the current state of knowledge regarding the applications of 2-
Hydroxy-n-methylacetamide in materials science, highlighting the absence of documented
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use cases.

Potential but Undocumented Applications

2-Hydroxy-n-methylacetamide Materials Science ApplicationsNo Documented Evidence

Polymer Synthesis

Hydrogel Formation

Nanoparticle Synthesis

MOF Ligand

Click to download full resolution via product page

State of Research on 2-Hydroxy-n-methylacetamide in Materials Science.

Conclusion

Based on a thorough review of available literature, 2-Hydroxy-n-methylacetamide does not

currently have any established or documented applications in the field of materials science.

The information available is limited to its basic chemical and physical properties. For

researchers and scientists in drug development and other fields, this compound remains a

building block with potential for exploration, but its utility in materials science is yet to be

demonstrated. Further research would be required to identify and develop any potential

applications in this area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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